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Introduction
Butamifos is a chiral organophosphate herbicide used for the selective control of annual

weeds in various crops. Understanding its environmental fate and transport is crucial for

assessing its potential ecological impact and for the development of environmentally sound

agricultural practices. This technical guide provides a comprehensive overview of the core

processes governing the environmental behavior of butamifos, including its degradation,

mobility, and potential for bioaccumulation. While specific experimental data for butamifos is

limited in publicly available literature, this guide details the standardized experimental protocols

used to determine these critical environmental parameters, providing a framework for future

research and assessment.

Physicochemical Properties
The environmental behavior of a pesticide is fundamentally influenced by its physicochemical

properties. Butamifos (C₁₃H₂₁N₂O₄PS) is a chiral molecule, typically present as a racemic

mixture of its (R)- and (S)-isomers[1]. Key properties that dictate its environmental fate are

summarized in the table below.
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Property Value Significance

Molecular Formula C₁₃H₂₁N₂O₄PS
Provides the elemental

composition.

Molar Mass 332.35 g/mol [1]
Influences diffusion and

volatility.

Water Solubility
Low (specific value not readily

available)

Low water solubility suggests a

tendency to partition to soil

organic matter and biota rather

than remaining in the aqueous

phase.

Octanol-Water Partition

Coefficient (log Kow)
4.62

A high log Kow value indicates

a high potential for

bioaccumulation in fatty tissues

of organisms and strong

adsorption to organic matter in

soil and sediment.

Vapor Pressure Data not readily available

Influences the potential for

volatilization from soil and

water surfaces into the

atmosphere.

Henry's Law Constant Data not readily available

Indicates the partitioning

behavior between air and

water, affecting its potential for

volatilization from water

bodies.

Degradation Processes
The persistence of butamifos in the environment is determined by the rate of its degradation

through various biotic and abiotic processes.

Biotic Degradation (Soil)
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Microbial degradation is a primary pathway for the breakdown of many pesticides in the soil.

This process can occur under both aerobic (oxygen-rich) and anaerobic (oxygen-deficient)

conditions.

Aerobic Soil Metabolism: In the presence of oxygen, soil microorganisms can utilize butamifos
as a source of carbon and nutrients, breaking it down into simpler, often less toxic, compounds.

Anaerobic Soil Metabolism: In saturated or flooded soils where oxygen is limited, anaerobic

microorganisms employ different metabolic pathways to degrade butamifos.

Quantitative Data: Soil Half-Life

The half-life (DT₅₀) is the time required for 50% of the initial concentration of a substance to

degrade. Specific experimental data for the soil half-life of butamifos under aerobic and

anaerobic conditions are not readily available in the public domain. The AERU Pesticide

Properties Database notes that environmental fate data for butamifos is scarce[2].

Parameter Value (Days) Conditions

Aerobic Soil Half-Life (DT₅₀) Data not available Laboratory or field studies

Anaerobic Soil Half-Life (DT₅₀) Data not available Laboratory or field studies

Abiotic Degradation
Hydrolysis: Butamifos, as an organophosphate ester, is susceptible to hydrolysis, the chemical

breakdown in the presence of water. The rate of hydrolysis is highly dependent on the pH of the

surrounding medium. Generally, for organophosphates, hydrolysis is faster under alkaline

conditions.

Photolysis: Photolysis, or photodegradation, is the breakdown of a chemical by light,

particularly in the ultraviolet spectrum of sunlight. This process can be a significant degradation

pathway for pesticides present on soil surfaces or in clear surface waters.

Quantitative Data: Hydrolysis and Photolysis Half-Lives
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Specific experimental data for the hydrolysis and photolysis half-lives of butamifos are not

readily available.

Parameter Value (Days) Conditions

Hydrolysis Half-Life (DT₅₀) Data not available pH 5, 7, 9

Aqueous Photolysis Half-Life

(DT₅₀)
Data not available Sterile, buffered water

Soil Photolysis Half-Life (DT₅₀) Data not available Soil surface

Transport Processes
The movement of butamifos through the environment is governed by its partitioning between

soil, water, and air, as well as its potential for uptake by living organisms.

Soil Mobility
The mobility of butamifos in soil determines its potential to leach into groundwater or move

with surface runoff into water bodies. This is primarily influenced by its adsorption to soil

particles. The key parameters used to quantify soil mobility are the soil-water distribution

coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc). A higher Koc

value indicates stronger adsorption to soil organic matter and lower mobility.

Quantitative Data: Soil Sorption

Experimental values for the Kd and Koc of butamifos are not readily available. Given its high

log Kow, it is anticipated that butamifos would have a high Koc value, indicating strong

adsorption to soil and limited mobility.

Parameter Value Interpretation

Soil Adsorption Coefficient (Kd) Data not available
Indicates partitioning between

soil and water.

Organic Carbon Partition

Coefficient (Koc)
Data not available

High value expected,

suggesting low mobility.
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Bioaccumulation
Bioaccumulation is the process by which a chemical is taken up by an organism from the

environment, leading to a concentration in the organism that is higher than in the surrounding

medium. The Bioconcentration Factor (BCF) is a measure of a chemical's potential to

accumulate in aquatic organisms, particularly fish, directly from the water. A high BCF suggests

a higher likelihood of bioaccumulation.

Quantitative Data: Bioaccumulation

An experimental BCF value for butamifos is not readily available. The high log Kow of 4.62

suggests a significant potential for bioaccumulation.

Parameter Value (L/kg) Species

Bioconcentration Factor (BCF) Data not available
e.g., Rainbow trout

(Oncorhynchus mykiss)

Experimental Protocols
Detailed methodologies for determining the key environmental fate parameters are outlined in

internationally recognized guidelines, primarily from the Organisation for Economic Co-

operation and Development (OECD).

Soil Degradation (Aerobic and Anaerobic)
Protocol: Based on OECD Guideline 307 ("Aerobic and Anaerobic Transformation in Soil").

Soil Selection: A minimum of four different soil types with varying textures, organic carbon

content, pH, and microbial biomass are used.

Test Substance Application: ¹⁴C-labeled butamifos is applied to the soil samples at a

concentration relevant to its agricultural use.

Incubation:

Aerobic: Soil samples are maintained at a constant temperature (e.g., 20°C) and moisture

content (e.g., 40-60% of maximum water holding capacity) in the dark. A continuous flow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1668082?utm_src=pdf-body
https://www.benchchem.com/product/b1668082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of air is passed through the incubation vessels to maintain aerobic conditions.

Anaerobic: Soil is saturated with water and purged with an inert gas (e.g., nitrogen) to

establish anaerobic conditions. The samples are then incubated in the dark at a constant

temperature.

Sampling and Analysis: Soil samples are taken at various time intervals. The samples are

extracted, and the concentrations of the parent butamifos and its major degradation

products are determined using techniques like High-Performance Liquid Chromatography

(HPLC) with radiometric detection. Volatile degradation products (e.g., ¹⁴CO₂) are trapped

and quantified.

Data Analysis: The rate of degradation and the half-life (DT₅₀) are calculated using

appropriate kinetic models, typically first-order kinetics.

Hydrolysis
Protocol: Based on OECD Guideline 111 ("Hydrolysis as a Function of pH").

Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

Test Substance Application: A known concentration of butamifos (radiolabeled or non-

labeled) is added to each buffer solution.

Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C or

50°C for preliminary testing).

Sampling and Analysis: Aliquots of the solutions are taken at different time points and

analyzed for the concentration of butamifos and its hydrolysis products using a suitable

analytical method (e.g., HPLC, GC-MS).

Data Analysis: The hydrolysis rate constant and half-life are determined for each pH level.

Photolysis
Protocol: Based on OECD Guideline 316 ("Phototransformation of Chemicals in Water – Direct

Photolysis").
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Test Solution: A solution of butamifos in sterile, buffered water is prepared.

Irradiation: The test solution is exposed to a light source that simulates natural sunlight (e.g.,

a xenon arc lamp). Control samples are kept in the dark under the same conditions to

account for any non-photolytic degradation.

Sampling and Analysis: Samples are collected from both the irradiated and dark control

solutions at various time intervals and analyzed for the concentration of butamifos.

Data Analysis: The rate of photolysis and the photolytic half-life are calculated. The quantum

yield, which is a measure of the efficiency of the photochemical process, can also be

determined.

Soil Adsorption/Desorption
Protocol: Based on OECD Guideline 106 ("Adsorption – Desorption Using a Batch Equilibrium

Method").

Soil and Solution Preparation: Several soil types with different properties are used. A solution

of ¹⁴C-labeled butamifos in 0.01 M CaCl₂ is prepared.

Equilibration (Adsorption): Soil samples are equilibrated with the butamifos solution for a

specified period (e.g., 24 hours) with agitation.

Separation and Analysis: The soil and solution phases are separated by centrifugation. The

concentration of butamifos remaining in the solution is measured. The amount adsorbed to

the soil is calculated by the difference from the initial concentration.

Desorption: The soil from the adsorption phase is re-suspended in a fresh butamifos-free

solution and equilibrated again to determine the amount of butamifos that desorbs from the

soil particles.

Data Analysis: The soil-water distribution coefficient (Kd) is calculated for each soil. The

organic carbon-normalized adsorption coefficient (Koc) is then calculated by dividing Kd by

the fraction of organic carbon in the soil.

Bioconcentration Factor (BCF)
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Protocol: Based on OECD Guideline 305 ("Bioaccumulation in Fish: Aqueous and Dietary

Exposure").

Test Organism: A suitable fish species, such as rainbow trout (Oncorhynchus mykiss) or

zebrafish (Danio rerio), is used.

Exposure (Uptake Phase): Fish are exposed to a constant, low concentration of ¹⁴C-labeled

butamifos in a flow-through system for a defined period (e.g., 28 days).

Depuration Phase: After the uptake phase, the fish are transferred to clean, butamifos-free

water for a depuration period.

Sampling and Analysis: Water and fish tissue samples are collected at regular intervals

during both the uptake and depuration phases. The concentration of butamifos in the

samples is determined.

Data Analysis: The bioconcentration factor (BCF) is calculated as the ratio of the

concentration of butamifos in the fish tissue to the concentration in the water at steady-

state.
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Caption: Overview of Butamifos Environmental Fate and Transport Pathways.
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Caption: General Degradation Pathways for Butamifos in the Environment.
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Caption: Experimental Workflow for Determining Soil Half-Life of Butamifos.

Conclusion
This technical guide has synthesized the current understanding of the environmental fate and

transport processes of the herbicide butamifos. A significant finding is the notable scarcity of

publicly available, quantitative data for its key environmental parameters, such as soil half-life,

sorption coefficients, and bioconcentration factor. However, by detailing the standardized

OECD protocols for determining these values, this guide provides researchers and scientists

with a robust framework for conducting future studies to fill these knowledge gaps. The high log

Kow of butamifos suggests a strong potential for soil sorption and bioaccumulation,

highlighting the need for empirical data to accurately assess its environmental risk. Further

research is essential to fully characterize the environmental behavior of butamifos and to

ensure its safe and sustainable use in agriculture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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